Cas no 5973-06-8 (Balanophorin A)

• Product Name: Balanophorin A
• CAS No: 5973-06-8
• Molecular Formula: C₄₆H₈₀O₂
• Molecular Weight: 665.1262
• CID: 369342
• PubChem ID: 13915599

Balanophorin A Properties

Names and Identifiers

• Olean-12-en-3-ol,3-hexadecanoate, (3b)-
• β-Amyrin palmitate
• beta-Amyrin palmitate
• (+)-CORDATOLIDE A
• (10r,11s,12s)-12-hydroxy-4,6,6,10,11-pentamethyl-11,12-dihydro-2h,6h,10h-dipyrano[2,3-f:2',3'-h]chromen-2-one
• AC1L2R73
• AC1Q6A2O
• AR-1A0363
• CHEMBL403060
• CTK8E0065
• KST-1A0191
• Balanophorin A
• [ "Balanophorin A" ]
• Amyrin palmitate
• W2510
• 5973-06-8
• -Amyryl hexadecanoate
• CHEMBL455449
• HY-N2924
• AKOS032962191
• CS-0023530
• [(3S,4aR,6aR,6bS,8aR,12aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl] hexadecanoate
• (3S,4AR,6aR,6bS,8aR,12aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl palmitate
• FS-8848
• DA-51061
• beta-Amyrin palmitic acid
• b-Amyrin palmitate
• b-Amyrin palmitic acid
• ((3S,4aR,6aR,6bS,8aR,12aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl) hexadecanoate

• InChIKey： VFSRKCNYYCXRGI-JWDOTDQPSA-N
• Inchi： 1S/C46H80O2/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-23-40(47)48-39-27-28-44(7)37(42(39,4)5)26-29-46(9)38(44)25-24-35-36-34-41(2,3)30-31-43(36,6)32-33-45(35,46)8/h24,36-39H,10-23,25-34H2,1-9H3/t36-,37-,38+,39-,43+,44-,45+,46+/m0/s1
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 664.61600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 664.61583179 g/mol
• Heavy Atom Count: 48
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 665.1

Experimental Properties

• LogP: 14.20110
• PSA: 26.30000
• Boiling Point: 490.7±44.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Flash Point: 217.7±20.7 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids